N-methyl-2-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide

• IUPAC Name: N-methyl-2-nitro-N-piperidin-4-ylbenzenesulfonamide
• InChI: InChI=1S/C12H17N3O4S/c1-14(10-6-8-13-9-7-10)20(18,19)12-5-3-2-4-11(12)15(16)17/h2-5,10,13H,6-9H2,1H3
• InChI Key: BYLFCWRQWQNXMJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCNCC1)S(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C12H17N3O4S
• Molecular Weight: 299.35 g/mol

Description

N-methyl-2-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide, also known as NMS, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

N-methyl-2-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide has been used in a variety of scientific research applications, including neuroscience, pharmacology, and toxicology. It has been shown to have potential as a tool for studying the function of certain neurotransmitter systems, such as the dopamine system. Additionally, N-methyl-2-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide has been used to investigate the effects of drugs on the central nervous system and to study the mechanisms of drug addiction.

Mechanism of Action

The mechanism of action of N-methyl-2-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide is not fully understood, but it is thought to act as a dopamine receptor antagonist. This means that it blocks the effects of dopamine in the brain, which can have a variety of physiological and behavioral effects.
Biochemical and Physiological Effects:
N-methyl-2-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease dopamine release in the brain, which can lead to changes in behavior and mood. Additionally, N-methyl-2-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide has been shown to block the effects of certain drugs, such as cocaine, on the central nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-2-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide in lab experiments is that it is a well-studied compound with a known mechanism of action. Additionally, it has been shown to have a variety of effects on the central nervous system, making it a useful tool for studying the function of neurotransmitter systems. However, one limitation of using N-methyl-2-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are several future directions for research on N-methyl-2-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide. One area of interest is investigating the potential use of N-methyl-2-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide as a therapeutic agent for certain neurological and psychiatric disorders. Additionally, further studies are needed to fully understand the mechanism of action of N-methyl-2-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide and its effects on the central nervous system. Finally, there is potential for the development of new compounds based on the structure of N-methyl-2-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide that could have even more potent effects on the central nervous system.

Synthesis Methods

The synthesis of N-methyl-2-nitro-N-(piperidin-4-yl)benzene-1-sulfonamide involves the reaction of 4-nitrobenzenesulfonyl chloride with N-methylpiperidine in the presence of a base. This reaction produces N-methyl-2-nitro-N-(piperidin-4-yl)benzenesulfonamide as a white solid.